Cas no 1174852-58-4 (1-ethyl-3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazol-4-amine)

• Product Name: 1-ethyl-3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazol-4-amine
• CAS No: 1174852-58-4
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• MDL: MFCD12405281
• CID: 3159784
• PubChem ID: 45602153
• Update Time: 2025-04-21

1-ethyl-3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-1H-pyra zol-4-amine
• 1-ethyl-3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-ethyl-3-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-
• 1-ethyl-3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazol-4-amine
• 1-ethyl-3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)pyrazol-4-amine
• CCG-357260
• EN300-232241
• AKOS005169098
• STK510362
• 1-ETHYL-3-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}PYRAZOL-4-AMINE
• 1-ethyl-3-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazol-4-amine
• 1174852-58-4

• MDL： MFCD12405281
• Inchi： 1S/C12H18N6/c1-2-17-8-9(13)11(16-17)12-15-14-10-6-4-3-5-7-18(10)12/h8H,2-7,13H2,1H3
• InChI Key： KHRDXPTVJGLTBG-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(N)C(C2N3CCCCCC3=NN=2)=N1

Computed Properties

• Exact Mass: 246.15929460Da
• Monoisotopic Mass: 246.15929460Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų